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Compound of Interest

Compound Name: Tetradecyl benzoate

CAS No.: 70682-72-3

Cat. No.: B1580876

Get Quote

Executive Summary
Tetradecyl benzoate (

, MW 318.50 Da) is a lipophilic ester comprised of a benzoic acid moiety and a C14 straight-
chain alcohol (myristyl alcohol). In Electron Ionization (EI) mass spectrometry, its spectrum is
governed by the stability of the aromatic acyl group. The fragmentation pattern is characterized
by a dominant

-cleavage yielding the benzoyl cation (m/z 105) and specific hydrogen rearrangement
processes—namely the McLafferty Rearrangement (m/z 122) and the Double Hydrogen
Transfer (m/z 123)—which serve as diagnostic indicators for the ester linkage to a long alkyl
chain.

Chemical Identity & Properties
IUPAC Name: Tetradecyl benzoate[1][2]

Synonyms: Myristyl benzoate, Benzoic acid tetradecyl ester
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Molecular Formula:

Exact Mass: 318.2559 Da

Structure: Phenyl ring attached to a carbonyl, ester-linked to a 14-carbon saturated alkyl

chain.

Experimental Configuration (Standard Protocol)
To reproduce the fragmentation patterns described, the following instrument parameters are

recommended. This setup ensures sufficient internal energy deposition for diagnostic

rearrangements.

Parameter Setting Rationale

Ionization Mode Electron Ionization (EI)

Hard ionization (70 eV) is

required to induce the

characteristic fragmentation

pathways (NIST library

standard).

Electron Energy 70 eV

Standardizes fragmentation

efficiency; lower energies (e.g.,

20 eV) may suppress critical

rearrangements like m/z

122/123.

Source Temp 230°C

Prevents condensation of the

high-boiling C14 chain while

minimizing thermal

degradation.

Transfer Line 280°C

Essential for eluting the

lipophilic tetradecyl tail without

peak tailing.

Mass Range 40–350 m/z

Captures the molecular ion (

) and the low-mass aromatic

series (m/z 51, 77).
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Fragmentation Mechanics & Pathways[3]
The fragmentation of tetradecyl benzoate is driven by charge localization on the carbonyl

oxygen and the aromatic ring. The pathways below are listed in order of diagnostic importance.

Primary -Cleavage (Formation of Base Peak)
The most abundant ion in the spectrum (Base Peak, 100% relative abundance) is the benzoyl

cation at m/z 105.

Mechanism: Ionization occurs at the carbonyl oxygen. An inductive cleavage (

-cleavage) breaks the bond between the carbonyl carbon and the alkoxy oxygen.

Result: The charge remains on the resonance-stabilized acylium ion (

). The tetradecyloxy radical (

) is lost as a neutral species.

Diagnostic Value: Confirms the presence of a benzoate headgroup.

The McLafferty Rearrangement (m/z 122)
Because the alkyl chain is long (

), the molecule undergoes a site-specific hydrogen transfer known as the McLafferty
Rearrangement.

Mechanism: The carbonyl oxygen abstracts a

-hydrogen from the alkyl chain via a six-membered transition state.[3][4] This is followed by

-cleavage of the C-C bond.[5]

Result: Formation of the benzoic acid radical cation (

) at m/z 122 and the expulsion of a neutral alkene (1-tetradecene).

Significance: This peak distinguishes alkyl benzoates from methyl benzoate (which cannot

undergo this rearrangement).
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Double Hydrogen Rearrangement (m/z 123)
In long-chain esters like tetradecyl benzoate, a second hydrogen transfer often occurs,

leading to the protonated benzoic acid ion.

Mechanism: Following the initial H-transfer, a second hydrogen (often from the

or

position) is transferred to the oxygen containing fragment before separation.[6]

Result: A resonance-stabilized ion at m/z 123 (

).

Observation: In C14 esters, the m/z 123 peak can sometimes exceed the intensity of the m/z

122 peak due to the high flexibility of the long chain facilitating the second transfer.

Secondary Aromatic Fragmentation (m/z 77 & 51)
The benzoyl ion (m/z 105) possesses high internal energy and fragments further.

m/z 77 (

): Loss of neutral carbon monoxide (CO, 28 Da) from the m/z 105 ion yields the phenyl
cation.

m/z 51 (

): Fragmentation of the phenyl ring (loss of acetylene,

) yields this lower mass aromatic marker.

Molecular Ion ( )
m/z 318: The molecular ion is typically weak (<5% abundance) or absent. The long alkyl

chain adds degrees of freedom that rapidly dissipate energy, and the facile

-cleavage dominates the kinetics.
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Visualizing the Fragmentation Logic
The following diagram illustrates the causal relationships between the parent molecule and its

key fragments.

Tetradecyl Benzoate (M+)
m/z 318

Benzoyl Cation
m/z 105 (Base Peak)

α-Cleavage
(-OC14H29)

Benzoic Acid Radical Cation
m/z 122

McLafferty Rearr.
(-C14H28 alkene)

Protonated Benzoic Acid
m/z 123

Double H Transfer
(Long chain specific)

Phenyl Cation
m/z 77

-CO (28 Da)

Ring Fragment
m/z 51

-C2H2 (26 Da)

Click to download full resolution via product page

Figure 1: Mechanistic flow of Tetradecyl Benzoate fragmentation under 70 eV Electron

Ionization.

Diagnostic Ion Table
Use this table to validate experimental data against theoretical expectations.
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m/z Value Ion Identity Formula
Origin/Mechan
ism

Relative
Abundance
(Est.)

318 Molecular Ion Parent molecule Trace / Weak

123 Protonated Acid
Double H

rearrangement
20 - 45%

122 McLafferty Ion
-H transfer +

-cleavage

15 - 30%

105 Base Peak -cleavage

(Benzoyl)
100%

77 Phenyl Cation
Loss of CO from

m/z 105
40 - 60%

51 Ring Fragment
Ring opening of

m/z 77
10 - 20%

Differentiation from Isomers
Tetradecyl benzoate may be isomeric with other esters (e.g., branched alkyl benzoates or

phenyl esters of long-chain acids).

Vs. Phenyl Myristate (

): Phenyl esters will show a base peak at m/z 94 (phenol radical cation) or related acyl ions
from the chain, rather than the dominant m/z 105.

Vs. Branched Benzoates: Branched isomers (e.g., isotetradecyl) will show similar aromatic

peaks (105, 77) but will exhibit distinct fragmentation within the weak alkyl region (m/z 43,

57, 71 series) and potentially altered ratios of m/z 122/123 due to steric hindrance affecting

the rearrangement transition states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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